Cas no 2703798-58-5 (5-{(2E)-4-aminobut-2-en-1-ylamino}-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione)

• Product Name: 5-{(2E)-4-aminobut-2-en-1-ylamino}-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione
• CAS No: 2703798-58-5
• MF: C₁₇H₁₈N₄O₄
• MW: 342.349223613739
• CID: 5616031
• PubChem ID: 165946837
• Update Time: 2025-07-20

5-{(2E)-4-aminobut-2-en-1-ylamino}-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 2703798-58-5
• EN300-33370793
• 5-{[(2E)-4-aminobut-2-en-1-yl]amino}-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione
• 5-{(2E)-4-aminobut-2-en-1-ylamino}-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione

• Inchi： 1S/C17H18N4O4/c18-7-1-2-8-19-10-3-4-11-12(9-10)17(25)21(16(11)24)13-5-6-14(22)20-15(13)23/h1-4,9,13,19H,5-8,18H2,(H,20,22,23)/b2-1+
• InChI Key： ANENVSXQECKIDB-OWOJBTEDSA-N
• SMILES： O=C1C(CCC(N1)=O)N1C(C2C=CC(=CC=2C1=O)NC/C=C/CN)=O

Computed Properties

• Exact Mass: 342.13280507g/mol
• Monoisotopic Mass: 342.13280507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 618
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 122Ų

Additional information on 5-{(2E)-4-aminobut-2-en-1-ylamino}-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione

Introduction to Compound with CAS No 2703798-58-5 and Its Applications in Chemical Biology

Compound with the CAS number 2703798-58-5 is a highly intriguing molecule that has garnered significant attention in the field of chemical biology. This compound, formally known as 5-{(2E)-4-aminobut-2-en-1-ylamino}-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione, exhibits a complex structural framework that suggests potential biological activity. The presence of multiple functional groups, including amine and oxopyrrolidine moieties, makes this compound a promising candidate for further investigation in various biochemical pathways.

The structural complexity of this molecule is further highlighted by its intricate arrangement of atoms, which includes a conjugated system formed by the double bond in the butenyl group and the aromatic ring of the isoindole core. This conjugation not only influences the electronic properties of the compound but also opens up possibilities for its interaction with biological targets. The 5-{(2E)-4-aminobut-2-en-1-ylamino} substituent, in particular, is a key feature that may contribute to its binding affinity and specificity towards certain proteins or enzymes.

In recent years, there has been a growing interest in developing small molecules that can modulate biological processes by interacting with specific targets. The compound with CAS No 2703798-58-5 is no exception and has been studied for its potential applications in drug discovery. Its unique structural features make it an attractive scaffold for designing novel therapeutic agents. For instance, the oxopyrrolidine ring is a common motif found in bioactive molecules and has been shown to exhibit various pharmacological effects.

One of the most exciting aspects of this compound is its potential to serve as a lead molecule for the development of new drugs. Researchers have been exploring its interactions with different biological targets, including enzymes and receptors involved in critical cellular pathways. Preliminary studies have suggested that this compound may have inhibitory effects on certain enzymes, which could be exploited for therapeutic purposes. For example, its ability to interact with enzymes involved in inflammation or cancer pathways makes it a promising candidate for further investigation.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques has enabled researchers to access this complex molecule efficiently. Additionally, the development of novel synthetic routes has opened up possibilities for modifying its structure to enhance its biological activity. This flexibility in synthesis is crucial for drug discovery efforts, as it allows for the rapid screening of different derivatives.

Another important aspect of this compound is its solubility and stability under various conditions. These properties are critical for its formulation as a drug or a research tool. Researchers have been working on optimizing these characteristics to ensure that the compound can be effectively used in both laboratory settings and clinical trials. For instance, improving solubility can enhance its bioavailability, which is a key factor in drug efficacy.

The use of computational methods has also played a significant role in understanding the properties of this compound. Molecular modeling techniques have been employed to predict its binding interactions with biological targets. These predictions have guided experimental efforts and have helped researchers design more effective derivatives. By combining experimental data with computational insights, scientists can gain a deeper understanding of how this compound functions at the molecular level.

In conclusion, compound with CAS No 2703798-58-5 is a fascinating molecule with potential applications in chemical biology and drug discovery. Its complex structure and unique functional groups make it an attractive scaffold for designing novel therapeutic agents. Further research is needed to fully elucidate its biological activity and explore its potential as a lead molecule for drug development. The advancements in synthetic chemistry, computational methods, and biophysical techniques are expected to accelerate these efforts and lead to new breakthroughs in the field.